Cas no 1561472-55-6 (8-methyl-2-azaspiro4.6undecane-4-carboxylic acid)

8-methyl-2-azaspiro4.6undecane-4-carboxylic acid structure
1561472-55-6 structure
Product Name:8-methyl-2-azaspiro4.6undecane-4-carboxylic acid
CAS No:1561472-55-6
MF:C12H21NO2
MW:211.30064368248
CID:5705427
PubChem ID:65082433
Update Time:2023-11-24

8-methyl-2-azaspiro4.6undecane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-methyl-2-azaspiro[4.6]undecane-4-carboxylicacid
    • EN300-1455487
    • 1561472-55-6
    • 8-methyl-2-azaspiro[4.6]undecane-4-carboxylic acid
    • AKOS014415284
    • 2-Azaspiro[4.6]undecane-4-carboxylic acid, 8-methyl-
    • 8-methyl-2-azaspiro4.6undecane-4-carboxylic acid
    • Inchi: 1S/C12H21NO2/c1-9-3-2-5-12(6-4-9)8-13-7-10(12)11(14)15/h9-10,13H,2-8H2,1H3,(H,14,15)
    • InChI Key: GJQDEIVISMALBI-UHFFFAOYSA-N
    • SMILES: OC(C1CNCC21CCCC(C)CC2)=O

Computed Properties

  • Exact Mass: 211.157228913g/mol
  • Monoisotopic Mass: 211.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Boiling Point: 359.5±35.0 °C(Predicted)
  • pka: 3.91±0.40(Predicted)

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